Cas no 1706460-40-3 (3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione
• CAS No: 1706460-40-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD27937815
• CID: 5210593
• PubChem ID: 72716703
• Update Time: 2025-10-28

3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(3-pyrrolidinyl)-
• 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione

• MDL： MFCD27937815
• Inchi： 1S/C7H10N2O2S/c10-6-4-12-7(11)9(6)5-1-2-8-3-5/h5,8H,1-4H2
• InChI Key： NSMFKWBTMPTRPZ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCNC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione

Compound CAS No. 1706460-40-3: 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione

3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 1706460-40-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound belongs to the class of thiazolidinediones, which are known for their potential biological activities and applications in medicinal chemistry. The molecule features a thiazolidine ring system fused with a pyrrolidine moiety, making it a promising candidate for various chemical transformations and bioactive studies.

The thiazolidine ring in 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione is a five-membered heterocycle containing sulfur and nitrogen atoms. This structure is highly reactive due to the presence of the dione functionality (two ketone groups), which can participate in various nucleophilic and electrophilic reactions. The pyrrolidine substituent at the third position of the thiazolidine ring adds further complexity to the molecule's reactivity and potential applications. Recent studies have highlighted the importance of such fused heterocycles in designing bioactive molecules with improved pharmacokinetic properties.

One of the most notable aspects of CAS No. 1706460-40-3 is its role as an intermediate in the synthesis of more complex bioactive compounds. Researchers have utilized this compound as a building block for constructing multi-functionalized molecules with potential anti-inflammatory, anti-cancer, and anti-microbial activities. For instance, recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can modulate key enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

The synthesis of 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of an appropriate thioamide with a cyclic amide or aldehyde derivative. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. Such methods are particularly advantageous in high-throughput screening environments where rapid synthesis is critical.

In terms of applications, CAS No. 1706460-40-3 has shown potential in the development of novel therapeutic agents targeting various disease states. For example, recent studies have explored its ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in cancer progression and neurodegenerative diseases. Additionally, this compound has been investigated as a precursor for constructing peptidomimetic agents that can mimic natural peptide interactions while exhibiting improved stability and bioavailability.

The thiazolidinedione core of this compound also lends itself well to further functionalization through various chemical transformations such as alkylation, acylation, and coupling reactions. These modifications can enhance the molecule's solubility, permeability, and binding affinity to target proteins. For instance, researchers have successfully appended hydroxyl or amino groups to the thiazolidinedione ring to create derivatives with enhanced pharmacokinetic profiles.

From an environmental perspective, the synthesis and application of CAS No. 1706460-40-3 align with green chemistry principles by minimizing waste generation and utilizing renewable feedstocks wherever possible. The development of eco-friendly synthetic routes for this compound has been a focus area for many research groups aiming to reduce the environmental footprint of pharmaceutical production.

In conclusion, CAS No. 1706460-40-3: 3-(pyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione stands out as a valuable intermediate in organic synthesis with diverse applications across medicinal chemistry and materials science. Its unique structure and reactivity make it an ideal candidate for designing innovative bioactive molecules that address unmet medical needs. As research continues to uncover new potential uses for this compound, its role in advancing drug discovery will undoubtedly grow even more prominent.